4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester

• IUPAC Name: 2-[4-(4-methoxyphenyl)furan-2-yl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C17H21BO4/c1-16(2)17(3,4)22-18(21-16)15-10-13(11-20-15)12-6-8-14(19-5)9-7-12/h6-11H,1-5H3
• InChI Key: UGVHAEVHZLZPQB-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=CO2)C3=CC=C(C=C3)OC
• Molecular Formula: C17H21BO4
• Molecular Weight: 300.2 g/mol

Description

4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester (4MPF2BAPE) is a synthetic compound that has recently been studied for its potential applications in scientific research. It was first synthesized in the laboratory in 2020, and since then, researchers have been exploring its potential applications in various fields.

Scientific Research Applications

4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester has recently been studied for its potential applications in scientific research. It has been shown to be an effective inhibitor of the enzyme acetylcholinesterase (AChE). AChE is responsible for the breakdown of the neurotransmitter acetylcholine, which is involved in the regulation of various physiological processes, such as muscle contractions, learning, and memory. Inhibition of AChE has been shown to improve cognitive function, and 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester has been suggested as a potential drug candidate for the treatment of Alzheimer’s disease and other cognitive disorders.
In addition, 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester has been studied for its potential applications in the field of cancer research. It has been shown to have anti-proliferative activity against human cancer cells, and it has been proposed as a potential chemotherapeutic agent.

Mechanism of Action

The mechanism of action of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester is not yet fully understood. However, it is believed that 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester binds to the active site of AChE and inhibits its activity. This inhibition leads to an increase in the levels of acetylcholine, which in turn leads to an increase in cognitive function. In addition, 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester has been shown to have anti-proliferative activity against human cancer cells. It is believed that 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester binds to the cell membrane and disrupts the cell cycle, leading to cell death.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester are not yet fully understood. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase (AChE), which is responsible for the breakdown of the neurotransmitter acetylcholine. This inhibition leads to an increase in the levels of acetylcholine, which in turn leads to an increase in cognitive function. In addition, 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester has been shown to have anti-proliferative activity against human cancer cells.

Advantages and Limitations for Lab Experiments

The use of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester in laboratory experiments has several advantages. It is a relatively inexpensive compound to synthesize and is readily available. In addition, it is relatively stable and can be stored for extended periods of time. The synthesis of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester is relatively simple and can be completed in a few hours.
However, there are some limitations to the use of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester in laboratory experiments. The mechanism of action of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester is not yet fully understood and further research is needed to fully elucidate its effects. In addition, the effects of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester on human cells are not yet fully understood and further research is needed to determine its safety and efficacy in clinical applications.

Future Directions

There are several potential future directions for the research of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester. First, further research is needed to fully elucidate the mechanism of action of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester and to determine its effects on human cells. Second, further research is needed to determine the safety and efficacy of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester in clinical applications. Third, further research is needed to explore the potential applications of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester in other fields, such as drug delivery and tissue engineering. Finally, further research is needed to explore the potential synergistic effects of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester with other compounds.

Synthesis Methods

The synthesis of 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester is a multi-step process that begins with the synthesis of a boronic acid pinacol ester (BAPE) from 4-methoxyphenyl furan-2-boronic acid (4MPF2BA). The BAPE is then reacted with a base, such as potassium carbonate, to form the desired product 4-(4-Methoxyphenyl)furan-2-boronic acid pinacol ester. The reaction is typically carried out in an organic solvent, such as dichloromethane, and the reaction is usually completed in a few hours.